5-Chloro-2-(2,2,2-trifluoroethoxy)pyridine

Specification

• CAS No.: 1258641-42-7
• Molecular Formula: C7H5ClF3NO
• Molecular Weight: 211.57 g/mol
• IUPAC Name: 5-chloro-2-(2,2,2-trifluoroethoxy)pyridine
• Standard InChI: InChI=1S/C7H5ClF3NO/c8-5-1-2-6(12-3-5)13-4-7(9,10)11/h1-3H,4H2
• Standard InChI Key: BMEAABIZRAHLIW-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Cl)OCC(F)(F)F
• Canonical SMILES: C1=CC(=NC=C1Cl)OCC(F)(F)F

Introduction

5-Chloro-2-(2,2,2-trifluoroethoxy)pyridine is a synthetic organic compound with the molecular formula C7H5ClF3NO and a molecular weight of approximately 211.57 g/mol. It features a pyridine ring substituted at the 5-position with a chlorine atom and at the 2-position with a trifluoroethoxy group. This compound is of interest in various fields, including medicinal chemistry and agrochemical development, due to its unique chemical properties and potential biological activities.

Synthesis

The synthesis of 5-Chloro-2-(2,2,2-trifluoroethoxy)pyridine typically involves the reaction of 5-chloro-2-hydroxypyridine with 2,2,2-trifluoroethanol. This reaction is usually conducted in the presence of a base and a catalyst under elevated temperatures to facilitate ether formation while minimizing oxidation.

Biological Applications

While specific biological activities of 5-Chloro-2-(2,2,2-trifluoroethoxy)pyridine are not extensively documented, compounds with similar structures have shown potential in enzyme inhibition and as modulators in biochemical pathways. The trifluoroethoxy group can enhance binding affinity to biological targets, making such compounds candidates for drug development.

Chemical Applications

In chemical synthesis, this compound can serve as an intermediate for producing more complex organic molecules. Its unique substituents allow it to participate in various chemical reactions, including substitution, oxidation, and reduction reactions, which can yield diverse products depending on the conditions and reagents used.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
5-Chloro-2-(2,2,2-trifluoroethoxy)pyridine	C7H5ClF3NO	Chlorine and trifluoroethoxy substituents on a pyridine ring
5-Chloro-2-(2,2,2-trifluoroethoxy)pyridin-3-amine	C8H6ClF3N2	Additional amino group at the 3-position
2-Chloro-5-(2,2,2-trifluoroethoxy)pyrimidine	C6H4ClF3N2O	Pyrimidine ring instead of pyridine

These compounds exhibit variations in their functional groups and substitution patterns, leading to differences in their chemical reactivity and potential applications.